5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile

• CAS: 142045-52-1
• Molecular Formula: C12H8BrFN2
• Molecular Weight: 279.11 g/mol
• SMILES: CC1=C(C=C(C=C1)N2C(=CC=C2Br)C#N)F
• InChI: InChI=1S/C12H8BrFN2/c1-8-2-3-9(6-11(8)14)16-10(7-15)4-5-12(16)13/h2-6H,1H3
• InChIKey: AIBLFIRBBNLSAA-UHFFFAOYSA-N

Medicinal chemistry teams lose weeks to failed coupling reactions from impure halogenated pyrroles. This N-aryl pyrrole-2-carbonitrile solves that with a pre-installed C-5 bromine handle and >95% purity. - C-5 Br enables one-step Suzuki-Miyaura diversification for SAR libraries - 3-Fluoro-4-methylphenyl N-substituent probes unique hydrophobic pockets (XLogP3-AA=3.9) - Pyrrole-2-carbonitrile warhead validated in DPP4 inhibitors (vildagliptin class) - TPSA 28.7 Ų supports CNS-relevant target screening Procurement: Available in research quantities; immediate shipping. No in-house bromination required.

Chemical Identity and Procurement Specifications

5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile (CAS 142045-52-1) is a heterocyclic building block belonging to the N-aryl pyrrole-2-carbonitrile class, characterized by a bromine atom at the 5-position of the pyrrole ring and a 3-fluoro-4-methylphenyl substituent at the N-1 position [1]. Its molecular formula is C12H8BrFN2 with a molecular weight of 279.11 g/mol, and it is commercially supplied at purities typically ranging from 95% to 98% for research and development applications .

Pre-installed C-5 bromine — ready for Pd-catalyzed cross-coupling (Suzuki, Heck, Buchwald-Hartwig)

3-Fluoro-4-methylphenyl N-substituent — distinct electronic and steric profile for SAR probe design

Research-grade purity — supports direct use in synthesis workflows with reduced pre-use purification

• [1] PubChem Compound Summary for CID 19759454, 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. View Source

Why Generic Substitution Fails in SAR Programs

The unique combination of a C-5 bromine (a versatile synthetic handle for cross-coupling) and a 3-fluoro-4-methylphenyl N-substituent (imparting distinct electronic and steric properties) on the pyrrole-2-carbonitrile core creates a reactivity and molecular recognition profile that is not replicated by other N-aryl pyrrole-2-carbonitriles lacking this specific substitution pattern [1]. Direct substitution with a generic analog would fundamentally alter key molecular properties such as lipophilicity (XLogP3-AA = 3.9) [2], hydrogen-bonding capacity, and the geometry of any derived biaryl or bioactive scaffold, thereby invalidating established structure-activity relationships and requiring complete re-optimization of the synthetic route and biological profile [3].

C-5 handle Non-brominated pyrrole-2-carbonitrile analogs lack the reactive handle, requiring extra halogenation before cross-coupling and may shift synthetic route efficiency.

N-aryl motif Des-fluoro or p-tolyl N-substituted analogs alter computed lipophilicity and electronic character, potentially shifting structure-activity interpretation.

Nitrile group Non-nitrile replacements change HBA count and TPSA, which may shift target engagement and permeability profiles in derived scaffolds.

• [1] Wilk, B. K., Rubezhov, A. Z., & Helom, J. L. (2009). Coupling process for generating reactive boron-containing derivatives of N-substituted pyrrole-2-carbonitriles to produce biaryls (U.S. Patent Application No. US20090054663). Wyeth. View Source
• [2] PubChem Computed Properties. XLogP3-AA for 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. View Source
• [3] Ji, X., et al. (2014). Design, synthesis and biological evaluation of hetero-aromatic moieties substituted pyrrole-2-carbonitrile derivatives as dipeptidyl peptidase IV inhibitors. European Journal of Medicinal Chemistry, 75C, 111. View Source

Quantitative Differentiation Evidence

Computed Lipophilicity vs. Non-Fluorinated Analogs

This compound's computed partition coefficient (XLogP3-AA = 3.9) [1] is higher than that of the des-fluoro p-tolyl analog, 5-bromo-1-(p-tolyl)-1H-pyrrole-2-carbonitrile (CAS 142044-97-1), which lacks the fluorine-induced increase in lipophilicity. This quantified difference guides selection when optimizing logP for membrane permeability or target binding.

Lipophilicity

Class-level inference

XLogP3-AA = 3.9

Higher vs. des-fluoro p-tolyl analog

Supports membrane permeability context

Computed prediction; verify experimentally for ADME models

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	3.9
Comparator Or Baseline	5-bromo-1-(p-tolyl)-1H-pyrrole-2-carbonitrile (CAS 142044-97-1); value not computed in this source, but expected to be lower due to the absence of the electronegative fluorine atom.
Quantified Difference	Higher lipophilicity for the target compound relative to the non-fluorinated p-tolyl analog.
Conditions	Computational prediction using XLogP3 3.0 algorithm.

Why This Matters

Precise control of lipophilicity is critical for tuning a lead compound's ADME profile; this compound offers a quantifiably distinct starting point compared to non-fluorinated analogs.

• [1] PubChem Computed Properties. XLogP3-AA for 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. View Source

Cross-Coupling Utility for Biaryl Construction

The presence of a bromine atom at the C-5 position of the pyrrole ring directly enables participation in palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling to form biaryl compounds, as described in patent US20090054663 [1]. This contrasts with the core unsubstituted pyrrole-2-carbonitrile (CAS 4513-94-4), which lacks this reactive handle and requires separate, often less efficient, functionalization steps.

Cross-Coupling

Class-level inference

C-5 Br enables direct Suzuki, Heck, and Buchwald-Hartwig couplings

Streamlines biaryl construction; may save 1–2 synthetic steps

Supported by patented coupling methodology (US20090054663)

Evidence Dimension	Applicability in Pd-catalyzed cross-coupling reactions
Target Compound Data	Contains a C-5 bromine atom, making it a direct substrate for Suzuki, Heck, and Buchwald-Hartwig couplings.
Comparator Or Baseline	1H-pyrrole-2-carbonitrile (CAS 4513-94-4), which lacks the bromine handle.
Quantified Difference	Functional vs. non-functional; the presence of the bromine eliminates the need for a separate halogenation or borylation step.
Conditions	Synthetic methodology for generating biaryls from N-substituted pyrrole-2-carbonitriles.

Why This Matters

Selecting this pre-functionalized building block streamlines the synthesis of complex target molecules, potentially saving 1-2 synthetic steps compared to starting from an unsubstituted pyrrole-2-carbonitrile core.

• [1] Wilk, B. K., Rubezhov, A. Z., & Helom, J. L. (2009). Coupling process for generating reactive boron-containing derivatives of N-substituted pyrrole-2-carbonitriles to produce biaryls (U.S. Patent Application No. US20090054663). Wyeth. View Source

Hydrogen Bond Acceptor Count vs. Non-Cyano Analogs

With a hydrogen bond acceptor (HBA) count of 2, originating from the nitrile group and the fluorine substituent, this compound offers a distinct interaction profile compared to analogs where the nitrile is replaced by a hydrogen bond donor (e.g., 5-bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbaldehyde) or is absent, directly impacting receptor binding pharmacophore models.

HBA Count

Class-level inference

2

Extra HBA supports target engagement models

Compared to 1 for non-nitrile analog (CAS 142044-86-8)

Evidence Dimension	Computed Hydrogen Bond Acceptor Count
Target Compound Data	2
Comparator Or Baseline	1-(3-fluoro-4-methylphenyl)-1H-pyrrole (CAS 142044-86-8), which has an HBA count of 1 (fluorine only, no nitrile).
Quantified Difference	One additional hydrogen bond acceptor for the target compound.
Conditions	Computational property calculation (Cactvs 3.4.8.18).

Why This Matters

An extra HBA can strengthen target engagement and binding specificity, a key parameter when screening fragment or lead-like libraries against a protein target requiring a nitrile-mediated interaction.

• [1] PubChem Computed Properties. Hydrogen Bond Acceptor Count for 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. View Source

Topological Polar Surface Area vs. More Polar Analogs

A computed TPSA of 28.7 Ų [1] places this compound in a favorable range for blood-brain barrier (BBB) penetration, lower than more polar analogs such as those containing a carboxylic acid or a primary amide in place of the nitrile, which typically elevate TPSA above 60 Ų and reduce CNS permeability.

TPSA

Class-level inference

28.7 Ų

Supports blood-brain barrier permeability context

At least 26.3 Ų lower than carboxamide analog estimate

Evidence Dimension	Computed Topological Polar Surface Area (TPSA)
Target Compound Data	28.7 Ų
Comparator Or Baseline	A theoretical N-aryl pyrrole-2-carboxamide analog, which would have an expected TPSA > 55 Ų.
Quantified Difference	At least 26.3 Ų lower TPSA compared to a carboxamide analog.
Conditions	Computational prediction using the Cactvs 3.4.8.18 algorithm.

Why This Matters

For neuroscience or CNS drug discovery programs, maintaining a low TPSA is critical for crossing the BBB, making this compound a structurally distinct candidate for CNS-targeted libraries.

• [1] PubChem Computed Properties. Topological Polar Surface Area for 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. View Source

Purity and Identity Specifications vs. Common Offerings

Reputable vendors list this compound at a minimum purity of 95% (by HPLC or NMR) , with some suppliers offering enhanced purity grades of NLT 98% . This quantitatively surpasses the 90% purity typical for less specialized 1-(3-fluoro-4-methylphenyl)-1H-pyrrole building blocks like CAS 142044-86-8 , reducing the need for additional purification steps upon receipt.

Purity Specification

Head-to-head

95–98%

5–8 points higher vs. 90% pyrrole analog

May reduce in-house purification steps

Source-specific vendor QC data; review COA

Evidence Dimension	Minimum guaranteed purity specification from commercial suppliers.
Target Compound Data	95% to 98%
Comparator Or Baseline	1-(3-Fluoro-4-methylphenyl)-1H-pyrrole (CAS 142044-86-8), standard purity 90%.
Quantified Difference	5 to 8 absolute percentage points higher purity for the target compound.
Conditions	Commercial quality control specifications from different vendors.

Why This Matters

Higher starting purity minimizes batch-to-batch variability and eliminates a purification step in the user's workflow, directly impacting the reliability of downstream synthetic or biological assays.

Biological Activity Data Gap Notification

A comprehensive search of public databases (PubChem, ChEMBL, BindingDB) and primary literature as of 2026-05-06 reveals no published quantitative biological assay data (e.g., IC50, EC50, Ki) for 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. Consequently, a head-to-head biological performance comparison with close analogs is not currently possible. Users requiring such data for procurement justification against specific biological targets should request a comprehensive biochemical profiling report from the supplier or commission a third-party assay.

Bioactivity Data

Data gap

No public IC50 / EC50 / Ki available

Procurement requires independent profiling

Structural analogs show reported DPP4 IC50 range 0.004–113.6 μM

Evidence Dimension	Availability of biological activity data
Target Compound Data	No public data found.
Comparator Or Baseline	Close structural analogs (e.g., 2-amino-1-(3-fluoro-4-methylphenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile) with reported DPP4 inhibitory activity (IC50 = 0.004-113.6 μM) [1].
Quantified Difference	Data gap.
Conditions	Database and literature assessment.

Why This Matters

Transparency about the absence of data prevents misinformed procurement decisions and directs users towards the correct next step: generating the missing comparative data internally or through a fee-for-service provider.

• [1] Ji, X., et al. (2014). Design, synthesis and biological evaluation of hetero-aromatic moieties substituted pyrrole-2-carbonitrile derivatives as dipeptidyl peptidase IV inhibitors. Eur J Med Chem, 75, 111-122. View Source

Recommended Application Scenarios

CNS-Penetrant Kinase Inhibitor Library Design

Leveraging its favorable TPSA (28.7 Ų) and high lipophilicity (XLogP3-AA = 3.9), this building block is ideally suited for the construction of focused compound libraries targeting kinases or other CNS-relevant targets, where its distinctive 3-fluoro-4-methylphenyl motif can be used to probe a specific hydrophobic pocket. The C-5 bromine handle is ready for direct, one-step diversification via Suzuki coupling to generate analogs for SAR exploration, as supported by patented cross-coupling methods.

DPP4 Inhibitor Scaffold Optimization

As part of a scaffold-hopping or patent-busting strategy, this compound can serve as a starting point for developing novel dipeptidyl peptidase IV (DPP4) inhibitors. The pyrrole-2-carbonitrile core is a validated warhead in approved DPP4 inhibitors (e.g., vildagliptin), and the unique 3-fluoro-4-methylphenyl N-substituent can be used to differentiate new chemical entities from prior art and optimize interactions within the S2' pocket.

High-Throughput Biaryl Fragment Elaboration

For medicinal chemistry groups employing high-throughput chemistry, the >95% purity specification and the pre-installed C-5 bromine minimize the risk of failed coupling reactions and tedious purification. The compound can be used as a stock solution for automated parallel synthesis of biaryl libraries, saving significant time and resources compared to in-house halogenation of an unsubstituted pyrrole precursor.

Computational QSAR Model Validation

The well-defined computed descriptors (XLogP3-AA, TPSA, HBA count) provide a reliable benchmark for validating new QSAR models or machine learning algorithms predicting logP and permeability. The compound's distinct property profile compared to other N-aryl pyrrole-2-carbonitriles allows its use as an internal standard or test case for model accuracy in academic and industrial computational chemistry groups.

Application

Selection Property

Validation Focus

CNS-focused kinase research libraries

Low TPSA and lipophilic profile

BBB permeability context; cross-coupling diversification

Enzyme inhibition scaffold studies

Pyrrole-2-carbonitrile core with distinct N-aryl motif

Target engagement and selectivity profiling

High-throughput parallel synthesis

Pre-installed C-5 bromine; research-grade purity

Coupling efficiency and purification burden

QSAR model validation studies

Well-defined computed descriptors

Model accuracy benchmarking

• [1] PubChem Compound Summary for CID 19759454, 5-Bromo-1-(3-fluoro-4-methylphenyl)-1H-pyrrole-2-carbonitrile. View Source
• [2] Wilk, B. K., Rubezhov, A. Z., & Helom, J. L. (2009). Coupling process for generating reactive boron-containing derivatives of N-substituted pyrrole-2-carbonitriles to produce biaryls (U.S. Patent Application No. US20090054663). Wyeth. View Source
• [3] Ji, X., et al. (2014). Design, synthesis and biological evaluation of hetero-aromatic moieties substituted pyrrole-2-carbonitrile derivatives as dipeptidyl peptidase IV inhibitors. Eur J Med Chem, 75, 111-122. View Source